Cas no 192323-44-7 (2-Chloro-6-fluoroquinazolin-4-amine)

• Product Name: 2-Chloro-6-fluoroquinazolin-4-amine
• CAS No: 192323-44-7
• MF: C₈H₅ClFN₃
• MW: 197.596803426743
• MDL: MFCD10697892
• CID: 92267
• PubChem ID: 34181647
• Update Time: 2025-05-20

2-Chloro-6-fluoroquinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-fluoroquinazolin-4-amine
• 2-chloro-6-fluoro-4-Quinazolinamine
• 4-AMINO-2-CHLORO-6-FLUOROQUINAZOLINE
• 4-Quinazolinamine,2-chloro-6-fluoro
• AMY36524
• CS-0328418
• DTXSID70653123
• 4-Quinazolinamine,2-chloro-6-fluoro-
• AC-26855
• 2-chloro-6- fluoroquinazolin-4-amine
• 2-chloro-6-fluoroquinazolin-4-amine;4-Amino-2-chloro-6-fluoroquinazoline
• FT-0684312
• AKOS006303180
• MFCD10697892
• C8H5ClFN3
• AC5071
• Indonaphtheneoxide
• 2-CHLORO-4-AMINO-6-FLUOROQUINAZOLINE
• AB60758
• A4244
• 192323-44-7
• SCHEMBL8900878
• SY007047
• DB-065774
• AS458

• MDL： MFCD10697892
• Inchi： 1S/C8H5ClFN3/c9-8-12-6-2-1-4(10)3-5(6)7(11)13-8/h1-3H,(H2,11,12,13)
• InChI Key： IOIRCNIDSMQRAL-UHFFFAOYSA-N
• SMILES： ClC1=NC(=C2C=C(C=CC2=N1)F)N

Computed Properties

• Exact Mass: 197.01600
• Monoisotopic Mass: 197.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.8A^2

Experimental Properties

• Density: 1.538
• Boiling Point: 317.319 ℃ at 760 mmHg
• Flash Point: 145.71 °C
• Refractive Index: 1.696
• PSA: 51.80000
• LogP: 2.58570

2-Chloro-6-fluoroquinazolin-4-amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-Chloro-6-fluoroquinazolin-4-amine

2-Chloro-6-fluoroquinazolin-4-amine: A Comprehensive Overview

The compound 2-Chloro-6-fluoroquinazolin-4-amine (CAS No. 192323-44-7) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the quinazoline family, a class of heterocyclic aromatic compounds that have garnered considerable attention due to their diverse biological activities and structural versatility. The quinazoline core, characterized by two nitrogen atoms in the aromatic ring, serves as a scaffold for numerous derivatives, each with unique properties and applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Chloro-6-fluoroquinazolin-4-amine through various routes. One notable method involves the condensation of amines with carbonyl compounds under specific reaction conditions. This approach not only enhances the yield but also allows for precise control over the substitution pattern, which is critical for optimizing the compound's biological activity. The introduction of chlorine and fluorine substituents at positions 2 and 6, respectively, significantly influences the electronic properties of the molecule, making it a promising candidate for further exploration in drug discovery.

The pharmacological profile of 2-Chloro-6-fluoroquinazolin-4-amine has been extensively studied in recent years. Research indicates that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its ability to modulate key signaling pathways involved in cell proliferation and apoptosis suggests its utility in anticancer therapies. These findings underscore the importance of continued research into the biological activity and therapeutic potential of this compound.

In addition to its pharmacological applications, 2-Chloro-6-fluoroquinazolin-4-amine has shown promise in materials science. Its unique electronic structure makes it a suitable candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Recent studies have demonstrated that incorporating this compound into organic semiconductors can enhance device performance by improving charge transport properties. This dual functionality highlights the compound's versatility and broad applicability across multiple disciplines.

The synthesis and characterization of 2-Chloro-6-fluoroquinazolin-4-amine have also contributed to our understanding of heterocyclic chemistry. The molecule's reactivity and stability under various conditions provide valuable insights into the design of novel quinazoline derivatives with tailored properties. For instance, the substitution pattern at positions 2 and 6 plays a crucial role in determining the compound's solubility, stability, and bioavailability—factors that are critical for its successful application in drug delivery systems.

From an environmental perspective, the development of sustainable synthesis routes for 2-Chloro-6-fluoroquinazolin-4-amine is an area of growing interest. Researchers are exploring green chemistry approaches that minimize waste generation and reduce reliance on hazardous reagents. These efforts align with global initiatives to promote eco-friendly chemical practices while maintaining high standards of product quality.

In conclusion, 2-Chloro-6-fluoroquinazolin-4-amine (CAS No. 192323-44-) represents a multifaceted compound with immense potential across various scientific domains. Its unique chemical structure, coupled with its diverse biological and electronic properties, positions it as a valuable tool in drug discovery, materials science, and beyond. As research continues to uncover new applications and optimize its properties, this compound is poised to make significant contributions to both academic and industrial advancements.